8-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, 95%

• IUPAC Name: 8-bromoimidazo[1,2-a]pyridine-2-carbohydrazide
• InChI: InChI=1S/C8H7BrN4O/c9-5-2-1-3-13-4-6(8(14)12-10)11-7(5)13/h1-4H,10H2,(H,12,14)
• InChI Key: GXELUPGYXQXVPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2C(=C1)Br)C(=O)NN
• Molecular Formula: C8H7BrN4O
• Molecular Weight: 255.07 g/mol
• CAS No.: 1509613-03-9

Description

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A simple and efficient protocol enables the synthesis of 3-arylimidazo[1,2-a]pyridines by a catalyst-free cascade process from 2-aminopyridine and 1-bromo-2-phenylacetylene or 1,1-dibromo-2-phenylethene in yields up to 86%.

Chemical Reactions Analysis

Functionalization of imidazo[1,2-a]pyridines can be achieved through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Safety and Hazards

The safety data sheet for a related compound, 8-Bromoimidazo[1,2-a]pyridine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Imidazo[1,2-a]pyridines have wide applications in medicinal chemistry and are recognized as a “drug prejudice” scaffold. Therefore, the development of new synthetic strategies and the exploration of their biological activities could be potential future directions.